Cas no 648924-57-6 (Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-)
648924-57-6 structure
Product Name:Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
CAS No:648924-57-6
MF:C21H19NO2
MW:317.381065607071
CID:412109
PubChem ID:57721669
Update Time:2025-04-19
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl-
- 2-hydroxy-3-methyl-N-[(3-phenylphenyl)methyl]benzamide
- N-[([1,1'-Biphenyl]-3-yl)methyl]-2-hydroxy-3-methylbenzamide
- 648924-57-6
- SCHEMBL13812771
- DTXSID30727713
-
- Inchi: 1S/C21H19NO2/c1-15-7-5-12-19(20(15)23)21(24)22-14-16-8-6-11-18(13-16)17-9-3-2-4-10-17/h2-13,23H,14H2,1H3,(H,22,24)
- InChI Key: WYNUGONLFVGSBW-UHFFFAOYSA-N
- SMILES: OC1C(C)=CC=CC=1C(NCC1C=CC=C(C2C=CC=CC=2)C=1)=O
Computed Properties
- Exact Mass: 317.14167
- Monoisotopic Mass: 317.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- PSA: 49.33
Benzamide, N-([1,1'-biphenyl]-3-ylmethyl)-2-hydroxy-3-methyl- Related Literature
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Dongjia Han,Bing Xue,Juan Du,Tomohiro Miyatake,Hitoshi Tamiaki,Xin Xing,Wei Yuan,Yanyan Li Phys. Chem. Chem. Phys., 2016,18, 24252-24260
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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